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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the proper disposal of 10-
undecenyl acetate, promoting a culture of safety and operational excellence. Adherence to

these protocols is critical for the protection of laboratory personnel and the environment.

Key Safety and Physical Properties of 10-Undecenyl
Acetate
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. While 10-undecenyl acetate is reported by many sources as not meeting GHS

hazard criteria, it is prudent to handle it with care as some information suggests it can be a skin

irritant.[1][2] It is also classified as a combustible liquid. The following table summarizes key

quantitative data for 10-undecenyl acetate.
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Property Value

Molecular Formula C13H24O2[1]

Molecular Weight 212.33 g/mol [1]

CAS Number 112-19-6[1]

Physical State Colorless liquid[1][3]

Boiling Point 269.0 to 271.0 °C @ 760.00 mm Hg[1]

Flash Point >110°C (>230°F)[3]

Solubility
Soluble in most organic solvents; 1 ml in 2 ml

80% alcohol[1][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Given its classification as a combustible liquid and potential for skin irritation, strict adherence

to safety protocols and the use of appropriate Personal Protective Equipment (PPE) are

mandatory when handling 10-undecenyl acetate.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves.[4]

Respiratory Protection: In case of insufficient ventilation, use an appropriate respirator.

Step-by-Step Disposal Protocol for 10-Undecenyl
Acetate
The proper disposal of 10-undecenyl acetate is a critical procedure that must be followed to

prevent harm to individuals and the environment. This protocol provides clear, actionable steps

for laboratory personnel.

Waste Identification and Segregation:
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Identify all waste containing 10-undecenyl acetate, including the pure substance,

contaminated labware (e.g., pipettes, flasks), and spill cleanup materials.

This waste should be treated as chemical waste.[5][6] Do not mix with non-hazardous

waste.

Containment:

Collect all 10-undecenyl acetate waste in a designated, properly labeled, and sealed

container. The container must be compatible with the chemical. Plastic bottles are often

preferred over glass for hazardous waste when compatibility is not an issue.[5]

The container must be clearly marked with the words "Hazardous Waste" and the full

chemical name "10-Undecenyl Acetate".[5] Abbreviations or chemical formulas are not

sufficient.[5]

Labeling:

Ensure the hazardous waste tag is completed with the following information:

Full common chemical name and quantity of the waste. For mixtures, each chemical

must be listed.[5]

Date of waste generation.[5]

Place of origin (department, room number).[5]

Principal Investigator's name and telephone number.[5]

Storage:

Store the waste container in a designated hazardous waste storage area.[7]

Keep the container closed except when adding waste.[7][8]

Use secondary containment to capture any potential spills or leaks.[7] The secondary

container should be chemically compatible and able to hold 110% of the volume of the

primary container.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b091539?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b091539?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b091539?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate from incompatible materials such as strong oxidizing agents.[4][9]

Disposal Request:

Do not dispose of 10-undecenyl acetate down the drain or in regular trash.[5]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.[5][10]

Submit a completed hazardous waste information form as required by your institution.[5]

Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-

ventilated.[9][11]

Control Ignition Sources: Eliminate all ignition sources such as sparks or flames.[9][12]

Absorb Spill: Use an inert absorbent material like sand or earth to soak up the spill.[11][12]

Collect Waste: Carefully collect the absorbent material and any contaminated soil into the

designated hazardous waste container.[13]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your EHS department.

Disposal of Empty Containers
Empty containers that held 10-undecenyl acetate must be properly managed:

Triple-Rinse: Triple-rinse the container with a suitable solvent that can remove the chemical

residue.[8][10]

Collect Rinsate: The rinsate must be collected and disposed of as hazardous waste.[8][10]
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Container Disposal: After triple-rinsing and allowing it to air dry, the container may be

disposed of in the regular trash, provided the label has been defaced.[8][10]

Logical Flow for Disposal Decision Making
Caption: Decision workflow for the proper disposal of 10-undecenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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